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CAS No.: 1863066-06-1

Cat. No.: B15723088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

assessing the nephrotoxic potential of Amphotericin B in a laboratory setting. The following

sections detail the selection of appropriate in vitro models, key cytotoxicity and mechanistic

assays, and relevant signaling pathways involved in Amphotericin B-induced kidney cell injury.

Introduction to Amphotericin B Nephrotoxicity
Amphotericin B is a potent antifungal agent used to treat systemic fungal infections. However,

its clinical use is often limited by its significant nephrotoxicity.[1][2] The primary mechanism of

its antifungal action, the formation of pores in fungal cell membranes by binding to ergosterol,

also translates to toxicity in mammalian cells through interaction with cholesterol in cell

membranes.[3] This interaction is particularly detrimental to renal tubular cells, leading to

electrolyte imbalances, decreased glomerular filtration rate, and in severe cases, acute kidney

injury.[1][2] In vitro assessment of these toxic effects is crucial for the development of safer

formulations and co-therapies.
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In Vitro Models for Nephrotoxicity Assessment
The choice of an appropriate in vitro model is critical for obtaining relevant and translatable

data. Both immortalized cell lines and primary cells are used, each with distinct advantages and

disadvantages.

Immortalized Kidney Cell Lines: These are readily available, easy to culture, and provide

reproducible results. Commonly used cell lines for nephrotoxicity studies include:

LLC-PK1 (Porcine Proximal Tubule): A well-characterized model for studying proximal

tubule toxicity.[4][5]

MDCK (Madin-Darby Canine Kidney): Originating from the distal tubule, these cells are

useful for studying effects on different nephron segments.

HK-2 (Human Proximal Tubule): An immortalized human proximal tubule cell line that

offers a more direct translation to human physiology.[6][7]

VERO (Monkey Kidney Epithelial): Another commonly used kidney cell line in toxicology

studies.

Primary Human Kidney Cells: These cells are considered the gold standard for in vitro

nephrotoxicity testing as they most accurately reflect the physiology of the human kidney.

However, they are more difficult to source, have a limited lifespan in culture, and can exhibit

donor-to-donor variability.

Key Experimental Protocols
A multi-parametric approach is recommended to comprehensively evaluate Amphotericin B-

induced nephrotoxicity. This includes assessing cell viability, membrane integrity, apoptosis,

oxidative stress, and specific kidney injury biomarkers.

Cell Viability and Cytotoxicity Assays
These assays provide a quantitative measure of cell death and proliferation inhibition.

3.1.1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay
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This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell

viability.

Protocol:

Cell Seeding: Seed renal cells (e.g., LLC-PK1, HK-2) in a 96-well plate at a density of 1 x 10⁴

to 5 x 10⁴ cells/well and incubate overnight.

Compound Treatment: Treat the cells with a range of Amphotericin B concentrations (e.g., 1

to 50 µg/mL) for desired time points (e.g., 24, 48, 72 hours). Include a vehicle control (e.g.,

DMSO or water).

MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to

each well.

Incubation: Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is

visible.

Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 4 mM HCl,

0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Express the results as a percentage of the vehicle control.

3.1.2. Neutral Red (NR) Uptake Assay

This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red

into the lysosomes of viable cells.

Protocol:

Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol.

NR Staining: After treatment, remove the culture medium and add 100 µL of medium

containing Neutral Red (e.g., 50 µg/mL) to each well.

Incubation: Incubate for 2 hours at 37°C.
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Washing: Remove the NR-containing medium and wash the cells with PBS.

Dye Extraction: Add 150 µL of destain solution (e.g., 50% ethanol, 1% acetic acid in water) to

each well and shake for 10 minutes to extract the dye.

Absorbance Measurement: Measure the absorbance at 540 nm.

Data Analysis: Calculate cell viability relative to the control.

3.1.3. Lactate Dehydrogenase (LDH) Release Assay

This assay measures the release of the cytosolic enzyme LDH into the culture medium upon

cell membrane damage, indicating cytotoxicity.

Protocol:

Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol.

Supernatant Collection: After treatment, carefully collect 50 µL of the cell culture supernatant

from each well.

LDH Reaction: Add 50 µL of the LDH reaction mixture (commercially available kits) to each

supernatant sample.

Incubation: Incubate for 30 minutes at room temperature, protected from light.

Stop Reaction: Add 50 µL of stop solution.

Absorbance Measurement: Measure the absorbance at 490 nm.

Data Analysis: Determine the percentage of LDH release relative to a maximum LDH release

control (cells lysed with a detergent).

Apoptosis Assay
Amphotericin B has been shown to induce apoptosis in renal cells. The TUNEL (Terminal

deoxynucleotidyl transferase dUTP nick end labeling) assay is a common method for detecting

DNA fragmentation, a hallmark of apoptosis.[5][8]
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TUNEL Assay Protocol:

Cell Seeding and Treatment: Grow cells on sterile coverslips in a multi-well plate and treat

with Amphotericin B.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Permeabilization: Permeabilize the cells with 0.25% Triton X-100 in PBS for 20 minutes at

room temperature.

Equilibration: Equilibrate the cells with Equilibration Buffer for 10 minutes.

TdT Reaction: Incubate the cells with the TdT reaction mixture (containing TdT enzyme and

biotin-dUTP) for 60 minutes at 37°C in a humidified chamber.

Detection: Stop the reaction and add streptavidin-HRP conjugate, followed by a substrate

like DAB (3,3'-diaminobenzidine), which will produce a colored precipitate in apoptotic cells.

Microscopy: Visualize the cells under a light microscope and quantify the percentage of

TUNEL-positive cells.

Oxidative Stress Measurement
Oxidative stress is a key mechanism in Amphotericin B-induced nephrotoxicity. The production

of reactive oxygen species (ROS) can be measured using fluorescent probes.

ROS Detection Protocol:

Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with Amphotericin B.

Probe Loading: Load the cells with a ROS-sensitive fluorescent probe, such as 2',7'-

dichlorodihydrofluorescein diacetate (H2DCFDA), by incubating with the probe in serum-free

medium.

Fluorescence Measurement: After incubation, wash the cells and measure the fluorescence

intensity using a fluorescence microplate reader (excitation/emission ~495/529 nm). An

increase in fluorescence indicates an increase in ROS levels.
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Kidney Injury Biomarker Quantification
The expression of specific biomarkers can indicate tubular damage. Kidney Injury Molecule-1

(KIM-1) is a well-established biomarker for proximal tubule injury.[9][10]

3.4.1. Real-Time Quantitative PCR (qPCR) for KIM-1 mRNA Expression

Cell Seeding and Treatment: Culture renal cells and treat with Amphotericin B.

RNA Extraction: After treatment, lyse the cells and extract total RNA using a commercially

available kit.

cDNA Synthesis: Reverse transcribe the RNA into cDNA.

qPCR: Perform qPCR using primers specific for KIM-1 and a housekeeping gene (e.g.,

GAPDH) for normalization.

Data Analysis: Calculate the relative expression of KIM-1 mRNA using the ΔΔCt method.

3.4.2. ELISA for KIM-1 Protein in Supernatant

Sample Collection: Collect the cell culture supernatant after treatment with Amphotericin B.

ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the

specific KIM-1 ELISA kit.[9][11] This typically involves adding the supernatant to a pre-coated

plate, followed by detection antibodies and a substrate for colorimetric detection.

Data Analysis: Quantify the concentration of KIM-1 in the supernatant by comparing the

absorbance to a standard curve.

Data Presentation
Quantitative data from the aforementioned assays should be summarized in tables for clear

comparison of the effects of different Amphotericin B concentrations and exposure times.

Table 1: Cytotoxicity of Amphotericin B in Renal Cell Lines
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Cell Line Assay
Concentrati
on (µg/mL)

Exposure
Time
(hours)

%
Viability/Cyt
otoxicity

Reference

LLC-PK1 WST-8 5 24
Significant

cell injury
[4]

LLC-PK1 WST-8 20 3
Significant

cell injury
[4]

LLC-PK1 Apoptosis 1 - 49% ± 5% [5]

LLC-PK1 Apoptosis 2.5 - 93% ± 6% [5]

MDCK Apoptosis 2.5 - 8% ± 1% [5]

HK-2 CCK-8
10.1 µM

(IC50)
24

50%

inhibition
[7]

HK-2 -
1.5 µM

(CC50)
-

50%

cytotoxicity
[6]

Table 2: Effect of Amphotericin B on Cellular ATP Levels in LLC-PK1 Cells

Concentration
(µg/mL)

Exposure Time
(hours)

% ATP Depletion Reference

1-10 24
Concentration-

dependent decrease
[4]

10 6 Significant decrease [4]

Visualization of Pathways and Workflows
Diagrams created using Graphviz (DOT language) can effectively illustrate the complex

signaling pathways and experimental workflows.

Signaling Pathway of Amphotericin B-Induced
Nephrotoxicity
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Amphotericin B interacts with cholesterol in the renal cell membrane, leading to the formation of

pores. This triggers an influx of Na⁺ ions, which in turn activates Mitogen-Activated Protein

Kinase (MAPK) pathways (p38, JNK, and ERK) and increases intracellular Ca²⁺ concentration,

ultimately leading to cell injury.[4][12][13]

Amphotericin B

Cell Membrane
(Cholesterol)

Binds to

Pore Formation

Na+ Influx

MAPK Activation
(p38, JNK, ERK)

Intracellular Ca2+
Increase

Cell Injury / Apoptosis

Click to download full resolution via product page

Amphotericin B induced nephrotoxicity signaling pathway.
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Experimental Workflow for In Vitro Nephrotoxicity
Assessment
A typical workflow involves cell culture, treatment with the test compound, and subsequent

analysis using a battery of assays.
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Workflow for in vitro nephrotoxicity assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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